Cas no 2171339-03-8 ((3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid)

• Product Name: (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• CAS No: 2171339-03-8
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6195722
• PubChem ID: 165759591
• Update Time: 2025-05-20

(3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• 2171339-03-8
• EN300-1548598
• (3R)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid

• Inchi： 1S/C24H28N2O5/c1-14(12-22(27)28)25-23(29)15(2)16(3)26-24(30)31-13-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,14-16,21H,12-13H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t14-,15?,16?/m1/s1
• InChI Key： PBKFHUHUHUMIDR-QQFBHYJXSA-N
• SMILES： O(C(NC(C)C(C)C(N[C@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid

Comprehensive Overview of (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2171339-03-8)

The compound (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2171339-03-8) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) group and the chiral (3R) configuration, make it a critical building block for designing bioactive peptides and small-molecule drugs. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, bioconjugation, and proteomics studies.

In recent years, the demand for Fmoc-protected amino acids like (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS) and the growing interest in peptide-based therapeutics. This compound’s stereochemical purity and compatibility with automated synthesizers align with modern trends in high-throughput screening and precision medicine. Users often inquire about its solubility, storage conditions, and coupling efficiency in peptide chains, reflecting its practical importance in laboratories.

The Fmoc group in CAS No. 2171339-03-8 serves as a temporary protecting group for the amino functionality, enabling selective deprotection under mild basic conditions. This property is pivotal for stepwise peptide elongation, a technique central to producing custom peptides for antibody development and enzyme inhibitors. Additionally, the compound’s 2-methylbutanamido side chain contributes to enhanced steric hindrance, which can influence peptide folding and target binding affinity—a hot topic in structure-activity relationship (SAR) studies.

From an SEO perspective, queries such as "Fmoc-(3R)-3-amino-2-methylbutanoic acid applications" or "CAS 2171339-03-8 synthesis protocol" highlight user interest in its practical workflows. The compound’s role in glycopeptide synthesis and biomarker discovery further connects it to trending fields like personalized oncology and immunotherapy. Its MSDS data and HPLC purity standards are also frequently searched, underscoring the need for reliable technical documentation.

In summary, (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid exemplifies the intersection of organic chemistry and biomedical innovation. As peptide therapeutics gain FDA approvals—for conditions like diabetes and cancer—the compound’s significance in preclinical research will continue to grow. Laboratories prioritizing green chemistry may also explore its environmentally friendly purification methods, aligning with global sustainability goals.